2-(4-aminophenyl)-1H-benzimidazol-5-ol

• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol
• IUPAC Name: 2-(4-aminophenyl)-3H-benzimidazol-5-ol
• InChI: InChI=1S/C13H11N3O/c14-9-3-1-8(2-4-9)13-15-11-6-5-10(17)7-12(11)16-13/h1-7,17H,14H2,(H,15,16)
• InChI Key: IQJIBJPDMHIXSK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3)O)N

Description

2-(4-aminophenyl)-1H-benzimidazol-5-ol, also known as ABZ, is a chemical compound that has been widely studied for its potential use in scientific research. ABZ is a heterocyclic compound that contains a benzimidazole ring, an amino group, and a hydroxyl group. Its unique chemical structure makes it a promising candidate for various applications in the fields of biology, chemistry, and medicine.

Mechanism of Action

The mechanism of action of 2-(4-aminophenyl)-1H-benzimidazol-5-ol is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as tubulin and thioredoxin reductase. 2-(4-aminophenyl)-1H-benzimidazol-5-ol has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(4-aminophenyl)-1H-benzimidazol-5-ol has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. 2-(4-aminophenyl)-1H-benzimidazol-5-ol has also been shown to possess antiviral activity against several viruses, including herpes simplex virus, influenza virus, and human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

2-(4-aminophenyl)-1H-benzimidazol-5-ol has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. 2-(4-aminophenyl)-1H-benzimidazol-5-ol is also relatively inexpensive and readily available. However, 2-(4-aminophenyl)-1H-benzimidazol-5-ol has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 2-(4-aminophenyl)-1H-benzimidazol-5-ol. One area of interest is the development of 2-(4-aminophenyl)-1H-benzimidazol-5-ol-based drugs for the treatment of cancer and viral infections. Another area of interest is the study of 2-(4-aminophenyl)-1H-benzimidazol-5-ol's potential as an antioxidant and anti-inflammatory agent. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-aminophenyl)-1H-benzimidazol-5-ol and its potential side effects.

Synthesis Methods

The synthesis of 2-(4-aminophenyl)-1H-benzimidazol-5-ol can be achieved through various methods, including the reaction of 4-nitroaniline with o-phenylenediamine, followed by reduction with sodium dithionite. Another method involves the reaction of 4-nitroaniline with o-phenylenediamine in the presence of zinc dust and acetic acid. The resulting product is then treated with sodium hydroxide to yield 2-(4-aminophenyl)-1H-benzimidazol-5-ol.

Scientific Research Applications

2-(4-aminophenyl)-1H-benzimidazol-5-ol has been extensively studied for its potential use in scientific research. It has been found to possess a wide range of biological activities, including antiviral, antimicrobial, antifungal, and anticancer properties. 2-(4-aminophenyl)-1H-benzimidazol-5-ol has also been shown to exhibit antioxidant and anti-inflammatory effects.